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Compound of Interest

Compound Name: Methylamine-N,N-d2
CAS No.: 2614-35-9
Cat. No.: B1605103
Get Quote
. J

Executive Summary & Technical Definition

Methylamine-N,N-d2 (CAS: 2614-35-9 for free base) is a specific isotopologue of methylamine
where the two amino protons are substituted with deuterium.[1] Unlike Methylamine-d3 (

, Stable C-D bonds) or Methylamine-d5 (
, fully deuterated), Methylamine-N,N-d2 carries its isotopic label on the labile nitrogen atom.[1]

Critical Scientific Constraint: The N-D bond is chemically labile. Upon exposure to atmospheric
moisture (

) or protic solvents (MeOH, EtOH), the deuterium atoms rapidly exchange with protons,
degrading isotopic purity within seconds. Therefore, purchasing and handling this reagent
requires a "Zero-Proton" workflow.

Chemical Specifications
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Feature Specification Notes
ngcontent-ng-c3932382896="" Methyl group is protium (
Formula _Nghost-ng-c706637299=" ); Amine is deuterium (
class="inline ng-star-inserted">
)-[LI21B1[415106]17]
) +2 Da shift vs. standard
Molecular Weight 33.07 g/mol

methylamine.[8]

Common Forms

Gas (Lecture Bottle)

High pressure (~6 atm).

Requires vacuum line.[9]

Stable Salt

Methylamine-d2
Deuteriochloride.[1][3] Solid,

hygroscopic.

Isotopic Purity

atom % D

Enrichment degrades instantly

in air.

Strategic Sourcing: Supplier Analysis & Form

Selection[1]

Purchasing decisions should be driven by the downstream application (Anhydrous Synthesis

vs. Aqueous NMR).

Decision Matrix: Gas vs. Salt

Do not default to the cheapest option. The physical form dictates the handling infrastructure

required.
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Recommended Best Handling
Form CAS Number . L. o
Suppliers Application Difficulty
High: Requires
Anhydrous gas-
j lecture bottle
CDN Isotopes, phase reactions;
Gas ) ) regulator &
Sigma-Aldrich CVD; Vacuum
_ ) vacuum
line synthesis.[1] )
manifold.
Solid-phase Medium:
Sigma-Aldrich, synthesis; NMR Hygroscopic.
CymitQuimica, standards; Must be handled
DCI Salt 14779-52-3 Solution in a glovebox or

ChemicalBook
(Yufei)

chemistry (in

)-[1]

under

Sourcing Logic Diagram

The following decision tree assists in selecting the correct commercial form based on

experimental needs.
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Start: Define Experimental Need

Is the reaction solvent Protic (H20, MeOH)?

No (Aprotic/Deuterated)

CRITICAL STOP:
Rapid H/D Exchange will occur. Is the reaction Anhydrous?
Product will revert to CH3NH2.

If aqueous D20 is acceptable Gas Phase / CVD \ Solution Phase (DMSO-d6, THF)

Alternative:
Dissolve CH3NH2 in excess D20
(In-situ generation)

Select DCI SALT Form
(CAS 14779-52-3)

Select GAS Form

(CAS 2614-35-9)

Requires Free-basing?

Protocol: NaH or KOtBu
in THF (See Section 4)

Click to download full resolution via product page

Caption: Decision matrix for selecting Methylamine-N,N-d2 form based on solvent
compatibility and experimental setup.

Technical Protocol: The "Zero-Proton" Workflow[1]
Objective: Use Methylamine-N,N-d2 Deuteriochloride (

) in a synthesis without losing deuterium enrichment to atmospheric moisture.

Prerequisites:

¢ Glovebox (
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or Ar atmosphere,
ppm
).

e Schlenk line (if glovebox unavailable).
¢ Solvents: Anhydrous DMSO-d6, THF, or

(99.9% D).

Protocol A: Handling & Storage

o Receipt: Upon delivery, do not open the outer packaging in the general lab. Transfer the
sealed container directly into the glovebox airlock.

o Purge: Cycle the airlock at least 3 times to remove ambient humidity.

» Storage: Store the salt in a desiccator inside the glovebox. If the septum is pierced, wrap
with Parafilm and store in a secondary jar with activated molecular sieves.

Protocol B: Free-Basing for Nucleophilic Attack

If your reaction requires the free amine (nucleophile) rather than the salt, you cannot use
standard aqueous bases (NaOH/H20) as they introduce protons.

Reagents:

e Methylamine-N,N-d2 DCI (CAS 14779-52-3)[1][7][10]

e Base: Sodium Hydride (NaH, dry) or Potassium tert-butoxide (KOtBu).
e Solvent: Anhydrous THF or DMF.

Step-by-Step:

e Suspension: In the glovebox, suspend 1.0 eq of

in anhydrous THF.
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o Deprotonation: Slowly add 1.05 eq of NaH (dry powder).
o Reaction:
o Note: This releases

gas. Ensure the vessel is vented to a bubbler (filled with mineral oil, not water) if
performing on a Schlenk line.

« Filtration: Filter the mixture through a fritted glass funnel (inside glovebox) to remove NaCl.
o Usage: The filtrate contains free
. Use immediately.

Quality Control & Validation

Because N-D exchange is invisible to standard HPLC/MS (due to rapid back-exchange in the
mobile phase), NMR is the only valid QC method.[1]

Validation Experiment:
e Dissolve ~5 mg of sample in DMSO-d6 (must be 100% dry; use ampoules).
e Acquire 1H NMR.
e Analysis:
o Methyl Peak: Observe singlet/triplet at
~2.3 ppm.
o Amine Peak:
s If pure

: No signal at amine region (or very broad/diminished due to D-quadrupolar
broadening).[1]

= |f exchanged (
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): Broad singlet at
~1-2 ppm (integrating to 2H relative to methyl).

e Calculation:
[6]

Scientific Rationale & Troubleshooting
Why not just use ?

Many researchers attempt to generate this species in situ by dissolving standard methylamine (

) in

e The Equilibrium:

1]

e The Problem: To achieve >98% D incorporation, you need a massive molar excess of

(solvent quantity). If your reaction cannot tolerate water (e.g., Grignard, acyl chloride
coupling), the in-situ method fails. You must purchase the anhydrous salt or gas.

Common Failure Modes
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Observation

Root Cause

Corrective Action

NMR shows -NH2 signal

Moisture ingress in DMSO-d6

or sample tube.[1]

Use fresh ampoule solvents;
dry NMR tubes in oven; prep in

glovebox.

Low Yield in Synthesis

Loss of volatile free base.

boils at -6°C. Perform free-
basing at -20°C or in a sealed

pressure tube.

Scrambling of Label

Protic solvent used in workup.

Quench reactions with
or deuterated acids (

) if preserving the N-D label is

required post-reaction.

Visualization: Handling Workflow

Glovebox Environment (Anhydrous)

Weigh DCI Salt
(Hygroscopic!)

»| Add Anhydrous Solvent

(THF/DMSO-d6)

Add NaH/KOtBu
(Release Free Base)

Filter NaCI/KCI

Click to download full resolution via product page

Caption: "Zero-Proton" workflow for generating reactive free-base Methylamine-N,N-d2 from
DCI salt.

References

e Sigma-Aldrich.Methylamine-d2 deuteriochloride Product Specification. Retrieved from [1]

o CDN Isotopes.Methylamine-N,N-d2 (gas) Technical Data Sheet. Retrieved from

o ChemicalBook.Methylamine-N,N-d2 DCI Suppliers and Properties. Retrieved from

© 2026 BenchChem. All rights reserved.

8/10

Tech Support


https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1605103/docs?utm_src=pdf-body-img#application-note-strategic-sourcing-and-handling-of-methylamine-n-n-d2
https://www.benchchem.com/product/b1605103/docs?utm_src=pdf-body#application-note-strategic-sourcing-and-handling-of-methylamine-n-n-d2
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1605103/docs?utm_src=pdf-body#application-note-strategic-sourcing-and-handling-of-methylamine-n-n-d2
https://www.benchchem.com/product/b1605103/docs?utm_src=pdf-body#application-note-strategic-sourcing-and-handling-of-methylamine-n-n-d2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605103?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

« National Institutes of Health (NIH).Organophotocatalytic a-deuteration of unprotected primary
amines via H/D exchange.[1] (Discusses H/D exchange kinetics). Retrieved from

¢ CymitQuimica.Methylamine-N,N-d2 DCI| Purchasing Information. Retrieved from [11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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